Cas no 111608-31-2 (L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI))

L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI) structure
111608-31-2 structure
Product Name:L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI)
CAS No:111608-31-2
MF:C38H51N7O7S
MW:749.919247865677
CID:142629
PubChem ID:194918
Update Time:2025-04-19

L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (9CI)
    • L-Methioninamide,5-oxo-L-prolyl-L-phenylalanyl-L-phenylalanyl-(aS,3R)-3-amino-a-(2-methylpropyl)-2-oxo-1-pyrrolidineacetyl- (
    • L 363851
    • L-Phenylalaninamide,5-oxo-L-prolyl-L-phenylalanyl-N-[1-[1-[[[1-(aminocarbonyl)-3-(methylthio)propyl]amino]carbonyl]-3-methylbutyl]-2-oxo-3-pyrrolidinyl]-,[3R-[1[S*(S*)],3R*]]-
    • 111608-31-2
    • L-363,851
    • L-Phenylalaninamide, 5-oxo-L-prolyl-N-(2-(1-(1-(((1-(aminocarbonyl)-3-(methylthio)propyl)amino)carbonyl)-3-methylbutyl)-2-oxo-3-pyrrolidinyl)-2-oxo-1-(phenylmethyl)ethyl)-, (3R-(1(S*(S*)),3R*(S*)))-
    • AKOS040745967
    • (2S)-N-[(2S)-1-[[(2S)-1-[[(3R)-1-[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]-2-oxopyrrolidin-3-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]-5-oxopyrrolidine-2-carboxamide
    • Inchi: 1S/C38H51N7O7S/c1-23(2)20-31(37(51)41-26(33(39)47)17-19-53-3)45-18-16-28(38(45)52)42-35(49)29(21-24-10-6-4-7-11-24)44-36(50)30(22-25-12-8-5-9-13-25)43-34(48)27-14-15-32(46)40-27/h4-13,23,26-31H,14-22H2,1-3H3,(H2,39,47)(H,40,46)(H,41,51)(H,42,49)(H,43,48)(H,44,50)/t26-,27-,28+,29-,30-,31-/m0/s1
    • InChI Key: JABZRBSUMJHDOL-IFZIZQFBSA-N
    • SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)N1C([C@@H](CC1)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 749.35743
  • Monoisotopic Mass: 749.357068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 19
  • Complexity: 1300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 234
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.3
  • Boiling Point: 1192.1°C at 760 mmHg
  • Flash Point: 674.8°C
  • Refractive Index: 1.619
  • PSA: 208.9
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.